Cas no 86579-42-2 (N-(4-cyclohexylphenyl)-N'-phenylbenzene-1,4-diamine)

• Product Name: N-(4-cyclohexylphenyl)-N'-phenylbenzene-1,4-diamine
• CAS No: 86579-42-2
• MF: C₂₄H₂₆N₂
• MW: 342.476645946503
• CID: 991762
• PubChem ID: 3021119
• Update Time: 2025-04-20

N-(4-cyclohexylphenyl)-N'-phenylbenzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• N-(4-cyclohexylphenyl)-N'-phenylbenzene-1,4-diamine
• 4-N-(4-cyclohexylphenyl)-4-N-phenylbenzene-1,4-diamine
• NS00064782
• 86579-42-2
• SCHEMBL11199863
• N~1~-(4-Cyclohexylphenyl)-N~4~-phenylbenzene-1,4-diamine
• EINECS 289-253-8
• DTXSID701006937
• UWPQISAFVOGQIC-UHFFFAOYSA-N

• Inchi： 1S/C24H26N2/c1-3-7-19(8-4-1)20-11-13-22(14-12-20)26-24-17-15-23(16-18-24)25-21-9-5-2-6-10-21/h2,5-6,9-19,25-26H,1,3-4,7-8H2
• InChI Key： UWPQISAFVOGQIC-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)NC1C=CC=CC=1)C1C=CC(=CC=1)C1CCCCC1

Computed Properties

• Exact Mass: 342.209598838g/mol
• Monoisotopic Mass: 342.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 24.1Ų